Cas no 54831-20-8 (N-Acetyl-D-allo-isoleucine)

• Product Name: N-Acetyl-D-allo-isoleucine
• CAS No: 54831-20-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD00136538
• CID: 942910
• Update Time: 2025-04-19

N-Acetyl-D-allo-isoleucine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-D-allo-isoleucine
• n-acetyl-d-(allo)-isoleucine
• 2-acetamido-3-methyl-pentanoic acid
• Dl-alloisoleucine,N-acetyl
• Isoleucine,N-acetyl-,DL
• D-Alloisoleucine, N-acetyl-
• Acetyl-d-alloisoleucine
• Acetyl-D-allo-isoleucine
• (2R,3S)-2-acetamido-3-methylpentanoic acid
• N-Acetyl-D-alloisoleucine
• 7217AJ

• MDL： MFCD00136538
• Inchi： 1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t5-,7+/m0/s1
• InChI Key： JDTWZSUNGHMMJM-CAHLUQPWSA-N
• SMILES： OC([C@@H]([C@@H](C)CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 173.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Experimental Properties

• PSA: 66.40000
• LogP: 1.01270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters